Cas no 1805168-27-7 (5-Bromo-3-(difluoromethyl)-2-hydroxy-4-iodopyridine)

• Product Name: 5-Bromo-3-(difluoromethyl)-2-hydroxy-4-iodopyridine
• CAS No: 1805168-27-7
• MF: C₆H₃BrF₂INO
• MW: 349.899399995804
• CID: 4915427
• Update Time: 2025-06-08

5-Bromo-3-(difluoromethyl)-2-hydroxy-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-(difluoromethyl)-2-hydroxy-4-iodopyridine

• Inchi： 1S/C6H3BrF2INO/c7-2-1-11-6(12)3(4(2)10)5(8)9/h1,5H,(H,11,12)
• InChI Key： YQFROWPMUAMHIJ-UHFFFAOYSA-N
• SMILES： IC1C(=CNC(C=1C(F)F)=O)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 287
• XLogP3: 1.4
• Topological Polar Surface Area: 29.1

Additional information on 5-Bromo-3-(difluoromethyl)-2-hydroxy-4-iodopyridine

Introduction to 5-Bromo-3-(difluoromethyl)-2-hydroxy-4-iodopyridine (CAS No. 1805168-27-7)

5-Bromo-3-(difluoromethyl)-2-hydroxy-4-iodopyridine (CAS No. 1805168-27-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural properties and potential applications. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and roles in medicinal chemistry. The presence of multiple functional groups, including a bromo substituent, a difluoromethyl group, a hydroxyl group, and an iodine atom, makes this molecule a versatile scaffold for further chemical modifications and derivatization.

The bromo and iodine atoms in the molecule serve as important handles for cross-coupling reactions, which are fundamental in modern synthetic organic chemistry. These reactions allow for the introduction of additional functional groups or the construction of more complex molecular architectures, enabling the development of novel compounds with tailored properties. The difluoromethyl group is particularly noteworthy, as it is often incorporated into drug candidates to improve metabolic stability, binding affinity, and overall pharmacological efficacy.

The hydroxyl group in 5-Bromo-3-(difluoromethyl)-2-hydroxy-4-iodopyridine adds another layer of reactivity, allowing for further derivatization through etherification, esterification, or oxidation processes. This flexibility makes the compound a valuable intermediate in the synthesis of more complex molecules. In recent years, there has been growing interest in pyridine derivatives as pharmacophores due to their ability to interact with biological targets such as enzymes and receptors.

One of the most compelling aspects of 5-Bromo-3-(difluoromethyl)-2-hydroxy-4-iodopyridine is its potential application in the development of new therapeutic agents. The structural features of this compound suggest that it may exhibit activity against a range of diseases, including cancer, infectious diseases, and inflammatory disorders. For instance, pyridine derivatives have been shown to inhibit kinases and other enzymes involved in disease pathways. The combination of a bromo and iodine substituent provides multiple opportunities for further functionalization, enabling researchers to fine-tune the properties of their final products.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery. The presence of a difluoromethyl group can significantly influence the pharmacokinetic profile of a molecule by enhancing its lipophilicity and reducing susceptibility to metabolic degradation. This has led to the incorporation of difluoromethyl groups into numerous approved drugs and candidates in clinical development. The compound under discussion here combines this advantageous feature with other reactive handles, making it an attractive building block for medicinal chemists.

The synthesis of 5-Bromo-3-(difluoromethyl)-2-hydroxy-4-iodopyridine involves several key steps that highlight its synthetic utility. The introduction of the bromo and iodine substituents typically requires halogenation reactions under controlled conditions to ensure regioselectivity. The difluoromethyl group can be introduced via cross-coupling reactions or through direct fluorination methods. The hydroxyl group can be incorporated during or after these transformations, depending on the synthetic strategy employed.

In academic research, this compound has been used as a precursor for more complex molecules with potential therapeutic applications. For example, researchers have explored its use in generating derivatives that target specific biological pathways. By leveraging its reactive sites, scientists have been able to develop novel scaffolds that exhibit improved binding affinity and selectivity compared to existing compounds.

The agrochemical sector has also shown interest in pyridine derivatives like 5-Bromo-3-(difluoromethyl)-2-hydroxy-4-iodopyridine, particularly for their potential as intermediates in the synthesis of pesticides and herbicides. The structural features that make this compound valuable in drug discovery also contribute to its utility in crop protection chemicals. For instance, certain pyridine-based compounds have been found to inhibit enzymes involved in plant growth regulation.

From an industrial perspective, the demand for high-quality intermediates like 5-Bromo-3-(difluoromethyl)-2-hydroxy-4-iodopyridine continues to grow as pharmaceutical and agrochemical companies seek innovative solutions for their research and development programs. The ability to synthesize this compound efficiently and on scale is crucial for meeting market demands. Advances in synthetic methodologies have made it possible to produce such intermediates with higher yields and purities than ever before.

The future prospects for 5-Bromo-3-(difluoromethyl)-2-hydroxy-4-iodopyridine are promising, given its versatility as a synthetic building block. As research progresses, new applications and derivatives are likely to emerge, further expanding its utility across multiple industries. Collaborative efforts between academia and industry will be essential in realizing this potential fully.